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Compound of Interest

Compound Name: Methyl-2-methylfuryldisulfide - d3
CAS No.: 1335436-10-6
Cat. No.: B1148017

Get Quote

Executive Summary & Compound Profile

Methyl-2-methylfuryldisulfide - d3 (MMAFDS-d3) is a high-value deuterated internal standard
used primarily in GC-MS/LC-MS quantitation of flavor compounds. While its isotopic labeling
("d3") distinguishes it analytically, its physicochemical hazards mirror its non-labeled parent
(CAS 65505-17-1).

The Critical Challenge: Beyond acute toxicity, this compound possesses an extremely low odor
threshold (parts per billion range). A minor containment breach will not only pose a safety risk
but can cause persistent "roasted meat/sulfurous" olfactory contamination that renders a
laboratory environment unusable for sensory work and leads to "nose blindness" (olfactory
fatigue).

Chemical Hazard Profile
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Parameter Specification Operational Implication

Acute Tox. 3 (Oral), Skin Irrit. Treat as highly toxic; zero skin

GHS Classification _
2, Eye Irrit. 2 contact tolerance.

High risk of cross-
Intense sulfurous, meaty, o )
Odor Character contamination; requires
roasted )
double-containment.

Store away from heat sources;

Flash Point ~84°C (Combustible) o )
static discharge precautions.

) Liquid (usually supplied in mg High volatility relative to
Physical State .
amounts) molecular weight.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for organic disulfides due to their high permeation rates
through standard polymers. The following system utilizes a Multi-Barrier Approach.

PPE Specification Table

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148017?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Body Area

Primary Barrier
(Inner)

Secondary Barrier
(Outer)

Rationale
(Causality)

Hand Protection

Nitrile Exam Glove (4

mil)

Extended Cuff Nitrile
(8 mil) OR Laminate
(Silver Shield)

Disulfides permeate
thin nitrile. The outer
layer acts as a
sacrificial barrier; the
inner layer protects
during doffing. Silver
Shield is required for

spill cleanup.

Respiratory

Fume Hood (Certified)

N/A

Volatile sulfur
compounds bypass
standard N95 masks.
Activated carbon
respirators (ABEK)
are only for
emergencies outside
the hood.

Eye/Face

Safety Glasses (Side
Shields)

Face Shield (If

dispensing >5mL)

Protects against
splashes. Contact
lenses should not be
worn as they can trap

vapors.

Body

Cotton Lab Coat

Chemical Apron

(Disposable)

Cotton minimizes
static. Disposable
aprons prevent sulfur
odors from embedding

in reusable lab coats.

Operational Workflow: The "Zero-Odor" Protocol

This protocol is designed to ensure Scientific Integrity (preventing isotopic

exchange/degradation) and Safety (containment).
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Phase 1: Preparation & Engineering Controls

o Ventilation Check: Verify fume hood face velocity is >100 fpm (0.5 m/s).

e Trap Setup: Place a "smell trap” inside the hood—a beaker containing 10% sodium
hypochlorite (bleach) solution. This immediately oxidizes any micro-vapors released during
opening.

o Matting: Line the work surface with absorbent, plastic-backed bench paper to catch micro-
droplets.

Phase 2: Handling & Solubilization
Note: MMAFDS-d3 is often supplied in sealed ampoules.

Don PPE: Apply double gloves as specified in Section 2.

Ampoule Opening:

o Score the ampoule neck (if not pre-scored).

o Wrap the neck in a bleach-dampened Kimwipe before snapping. Why? This captures the
initial "puff" of sulfur vapor.

Transfer:

o Use a gas-tight syringe or positive-displacement pipette for transfer.

o Do not use air-displacement pipettes if possible, as vapors can contaminate the pipette
shatft.

Solubilization: Immediately dissolve the standard into the extraction solvent (e.g., Methanol,
Dichloromethane). Solvated disulfides have lower vapor pressure than the neat compound.

Phase 3: Waste & Decontamination

e Immediate Oxidation: Rinse the empty ampoule and syringe tip in the bleach trap beaker
inside the hood.
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o Mechanism:

(Sulfonates are odorless and water-soluble).

e Solid Waste: Place all contaminated wipes/gloves into a Ziploc bag, seal it, and place that
bag into the solid hazardous waste bin.

» Glove Removal: Doff outer gloves inside the hood. Doff inner gloves at the lab exit.

Visualizing the Safety Architecture

The following diagram illustrates the hierarchy of controls required for handling MMAFDS-d3.
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Figure 1: Integrated Safety Workflow for Handling Odorous Disulfides. Note the central role of
oxidative traps in mitigating vapor release.

Emergency Procedures
Spills (>1 mL)

e Evacuate: Clear the immediate area. The smell will be overwhelming.

« Ventilate: Ensure the fume hood sash is at the emergency position (fully open or as marked)
to maximize exhaust.

¢ Neutralize: Do not just wipe up. Pour 10-15% Sodium Hypochlorite (Bleach) or Hydrogen
Peroxide over the spill. Allow to sit for 10 minutes to oxidize the disulfide bond.

e Cleanup: Absorb with vermiculite/pads. Dispose of as hazardous chemical waste.

Skin Contact

e Flush: Immediately wash with soap and water for 15 minutes.

o Odor Removal: If the smell persists on skin, wash with a slurry of baking soda or a
specialized sulfur-neutralizing soap (e.g., stainless steel soap bar).
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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